Cas no 59-30-3 (Folic acid)

• Product Name: Folic acid
• CAS No: 59-30-3
• MF: C₁₉H₁₉N₇O₆
• MW: 441.397463083267
• MDL: MFCD00079305
• CID: 33722
• PubChem ID: 87569849
• Update Time: 2025-07-24

Folic acid Chemical and Physical Properties

Names and Identifiers

• Pteroylglutamic acid
• ACIDUM FOLICUM
• CYTOFOL
• FOLACIN
• FOLIC ACID HYDRATE
• FOLSAN
• FOLSAURE
• INCAFOLIC
• l-pteroylglutamic acid
• n-4-[(2-amido-4-oxo-1,4-dihydro-6-terene)methylamino]benzoyl-l-glutamic acid
• N-[4-[[(2-AMINO-4-HYDROXY-6-PTERIDYL)METHYL]AMINO]BENZOYL]GLUTAMIC ACID
• PGA
• PTEGLU
• PTEROYGLUTAMIC ACID
• PTEROYL-L-GLUTAMIC ACID
• PTEROYLMONOGLUTAMIC ACID
• Vitamin B11
• VITAMIN BC
• VITAMIN M
• Folic acid
• FOLIC ACID(VITAMIN M)(P)
• FOLIC ACID(VITAMIN M)(SH) PrintBack
• FOLIC ACID, USP
• Aspol
• Folan
• Folate
• Folbal
• folic
• Folsav
• pteroic acid-glutamate
• Vitamin B9
• PteGlu Hydrate
• Pteroyl-L-glutamic Acid Hydrate
• Vitamin B9 Hydrate
• Vitamin M Hydrate
• Vitamin B
• Folacid
• Folvite
• Acifolic
• Folicet
• Foliamin
• Millafol
• Folipac
• Folettes
• Vitamin Be
• Pteroyl-L-monoglutamic acid
• Mittafol
• Facid
• Antianemia factor
• Factor U
• Folina (Italy)
• Folico (Italy)
• Foldine [France]
• Pteroylmonoglutamate
• Acfol (Spain)
• Foldine
• Folcysteine
• Folasic (Australia)
• Folcidin
• Folaemin [Netherlands]
• SMR000471860
• N-[(4-{[(2-amino-4-oxo-1,4-dihydropteridin-6-yl)methyl]amino}phenyl)carbonyl]-L-glutamic acid
• MLS002548873
• Folsaeure
• MLS001335861
• MLSMR
• MLS001304016
• N-pteroyl-L-glutamic acid

• MDL： MFCD00079305
• Inchi： 1S/C19H19N7O6/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28/h1-4,8,12,21H,5-7H2,(H,24,29)(H,27,28)(H,31,32)(H3,20,22,25,26,30)
• InChI Key： OVBPIULPVIDEAO-UHFFFAOYSA-N
• SMILES： OC(C(CCC(=O)O)NC(C1C=CC(=CC=1)NCC1C=NC2=C(C(NC(N)=N2)=O)N=1)=O)=O
• BRN： 100781

Computed Properties

• Exact Mass: 441.14000
• Monoisotopic Mass: 441.139681
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 441.4
• Surface Charge: 0
• Tautomer Count: 60
• XLogP3: -1.1
• Topological Polar Surface Area: 209

Experimental Properties

• Color/Form: Powder
• Density: 1.4704 (rough estimate)
• Melting Point: 250 ºC
• Boiling Point: 552.35°C (rough estimate)
• Refractive Index: 1.6800 (estimate)
• Solubility: boiling water: soluble1%
• Water Partition Coefficient: 1.6 mg/L (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with heavy metal ions, strong oxidizing agents, strong reducing agents. Solutions may be light and heat sensitive.
• PSA: 213.28000
• LogP: 1.00030
• Odor: Odorless or almost odorless
• Solubility: It is soluble in hot dilute hydrochloric acid and sulfuric acid, slightly soluble in acetic acid, phenol, pyridine, hydroxide base and carbonate base solutions, less soluble in ethanol and butanol, slightly soluble in methanol, very slightly soluble in cold water (25 ℃, 0.0016mg/ml), about 1% soluble in boiling water, insoluble in ether, acetone, chloroform and benzene. A suspension of 1G folic acid in 10ml water, ph4.0-4.8. The solution prepared with sodium bicarbonate is pH6.5 ～ 6.8.
• Vapor Pressure: 6.2X10-20 mm Hg at 25 °C /Estimated/
• Merck: 4221
• Specific Rotation: 20 º (c=1, 0.1N NaOH)
• Sensitiveness: Sensitive to light

Folic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R33: risk of cumulative effect. R62: risk of weakening reproductive capacity. R68: risk of irreversible effects
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8
• RTECS：LP5425000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R33; R62; R68
• TSCA：Yes
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Glutamic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds

Additional information on Folic acid

Folic Acid (59-30-3): Chemical Structure and Biological Role in Human Health

Folic acid (CAS 59-30-3), also known as vitamin B9, is a water-soluble compound critical for DNA synthesis, cell division, and amino acid metabolism. Its molecular structure consists of a pteridine ring, para-aminobenzoic acid (PABA), and glutamic acid, which collectively enable its biological activity. Research highlights its role in preventing neural tube defects during pregnancy, making it a focal point in prenatal care. Recent studies also explore its potential in cardiovascular health by regulating homocysteine levels. The compound's stability and bioavailability are key considerations in pharmaceutical formulations, with 59-30-3 serving as the standard reference for synthetic folic acid in nutraceuticals and fortified foods.

59-30-3 Folic Acid in Cancer Research and Therapeutics: Mechanisms and Applications

The role of folic acid (59-30-3) in oncology has gained significant attention due to its dual function in cell proliferation and chemotherapy adjuvancy. While folate deficiency is linked to DNA damage and cancer risk, excess intake may promote tumor growth in certain cancers. Scientists are investigating folate receptor-targeted therapies, leveraging 59-30-3's molecular properties to deliver anticancer drugs selectively. Clinical trials explore combinations with methotrexate and 5-fluorouracil, emphasizing the need for precise dosing. This paradox underscores the importance of personalized medicine approaches in folate-related treatments.

Folic Acid (59-30-3) Supplements vs. Natural Folate: Bioavailability and Efficacy Debates

Consumers often search for comparisons between synthetic folic acid (59-30-3) and natural food folate. The former, standardized by CAS 59-30-3, exhibits nearly 100% bioavailability when taken on an empty stomach, whereas natural folate from leafy greens has lower absorption rates. However, debates persist about unmetabolized folic acid (UMFA) accumulation and potential health risks. Innovations like L-5-MTHF (active folate) aim to bridge this gap. Regulatory agencies recommend 400–800 μg/day of 59-30-3 for pregnant women, driving demand for high-quality supplements with verified purity.

59-30-3 Folic Acid in Neurological Disorders and Mental Health: Emerging Evidence

Emerging research connects folic acid (59-30-3) deficiency with neurodegenerative diseases like Alzheimer's and depression. The compound's ability to cross the blood-brain barrier supports neurotransmitter synthesis, particularly serotonin and dopamine. Meta-analyses suggest supplementation with 59-30-3 may reduce cognitive decline in elderly populations. However, conflicting data on high-dose effects necessitate further study. Pharmaceutical developments now include folate-enriched formulations for antidepressants, highlighting its neuroprotective potential.

Industrial Production and Quality Control of 59-30-3 Folic Acid: Pharmaceutical Standards

The synthesis of folic acid (59-30-3) involves multi-step chemical processes requiring strict adherence to GMP guidelines. Key challenges include controlling impurities like pterin-6-carboxylic acid and ensuring optimal crystal morphology for tablet compression. Advanced analytical techniques (HPLC, mass spectrometry) verify the identity of CAS 59-30-3 in bulk pharmaceuticals. With increasing demand for prenatal and anemia treatments, manufacturers prioritize cost-effective fermentation methods over traditional chemical synthesis. Regulatory filings emphasize stability studies under varying humidity and temperature conditions.